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Compound of Interest

Compound Name:
1-Benzyl-4-(4-

nitrophenyl)piperazine

Cat. No.: B098698 Get Quote

An In-Depth Technical Guide to the Safety and Handling of 1-Benzyl-4-(4-
nitrophenyl)piperazine

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides comprehensive safety and handling information for 1-Benzyl-4-
(4-nitrophenyl)piperazine, a piperazine derivative of interest in scientific research. Due to the

limited availability of a specific Safety Data Sheet (SDS) for this exact compound, this guide

amalgamates data from SDS of structurally related compounds, including 1-(4-

Nitrophenyl)piperazine and 1-Benzylpiperazine, alongside available supplier information.

Chemical and Physical Properties
A summary of the known physicochemical properties of 1-Benzyl-4-(4-nitrophenyl)piperazine
and its parent moieties is presented below. This information is crucial for safe handling,

storage, and experimental design.
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Property
1-Benzyl-4-(4-
nitrophenyl)piperaz
ine

1-(4-
Nitrophenyl)pipera
zine

1-Benzylpiperazine

CAS Number 16155-08-1 6269-89-2 2759-28-6

Molecular Formula C₁₇H₁₉N₃O₂ C₁₀H₁₃N₃O₂ C₁₁H₁₆N₂

Molecular Weight 297.35 g/mol 207.23 g/mol 176.26 g/mol

Melting Point 112 °C[1] 130 - 134 °C Not Available

Boiling Point
461.7±45.0 °C

(Predicted)[1]
Not Available Not Available

Density
1.224±0.06 g/cm³

(Predicted)[1]
Not Available Not Available

pKa
7.20±0.10 (Predicted)

[1]
Not Available Not Available

Appearance Not Available Yellow Powder/Solid Not Available

Hazard Identification and Safety Precautions
Based on the GHS classifications of related compounds, 1-Benzyl-4-(4-
nitrophenyl)piperazine should be handled with care. The following hazards are anticipated:

Harmful if swallowed

Causes skin irritation

Causes serious eye irritation

May cause respiratory irritation

Precautionary Statements:

Prevention:

Wash face, hands, and any exposed skin thoroughly after handling.
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Wear protective gloves, protective clothing, eye protection, and face protection.

Avoid breathing dust, fumes, gas, mist, vapors, or spray.

Use only outdoors or in a well-ventilated area.

Response:

If in eyes: Rinse cautiously with water for several minutes. Remove contact lenses, if

present and easy to do. Continue rinsing. If eye irritation persists, get medical

advice/attention.

If on skin: Wash with plenty of soap and water. If skin irritation occurs, get medical

advice/attention. Take off contaminated clothing and wash it before reuse.

If inhaled: Remove person to fresh air and keep comfortable for breathing. Call a POISON

CENTER or doctor/physician if you feel unwell.

If swallowed: Call a POISON CENTER or doctor/physician if you feel unwell. Rinse mouth.

Handling and Storage
Proper handling and storage procedures are essential to maintain the integrity of the

compound and ensure laboratory safety.

Handling:

Handle in accordance with good industrial hygiene and safety practices.

Ensure adequate ventilation.

Avoid contact with skin, eyes, and clothing.

Do not ingest.

Storage:

Keep container tightly closed.
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Store in a dry, cool, and well-ventilated place.

Store locked up.

Incompatible materials include strong oxidizing agents and strong bases.

Experimental Protocols
While a specific, detailed synthesis protocol for 1-Benzyl-4-(4-nitrophenyl)piperazine is not

readily available in the searched literature, a general synthetic approach can be inferred from

the synthesis of related compounds.

General Synthesis Approach:

A plausible synthetic route involves the N-alkylation of 1-(4-nitrophenyl)piperazine with benzyl

chloride. This reaction is a standard method for the synthesis of N-substituted piperazines.

Reactants Reaction Conditions

1-(4-Nitrophenyl)piperazine

1-Benzyl-4-(4-nitrophenyl)piperazine

Benzyl Chloride Base (e.g., K₂CO₃, Et₃N) Solvent (e.g., DMF, Acetonitrile) Heat (Optional)

Click to download full resolution via product page

General Synthetic Workflow for 1-Benzyl-4-(4-nitrophenyl)piperazine.

Purification:

Purification of the final product would typically involve standard laboratory techniques such as:

Extraction: To remove water-soluble impurities.
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Column Chromatography: Using silica gel and an appropriate solvent system (e.g., a mixture

of hexane and ethyl acetate) to isolate the desired compound.

Recrystallization: To obtain a highly pure solid product.

Characterization:

The structure and purity of the synthesized 1-Benzyl-4-(4-nitrophenyl)piperazine would be

confirmed using analytical techniques such as:

Nuclear Magnetic Resonance (NMR) Spectroscopy (¹H and ¹³C): To elucidate the chemical

structure.

Mass Spectrometry (MS): To confirm the molecular weight.

Infrared (IR) Spectroscopy: To identify functional groups.

Biological Activity and Signaling Pathways
The biological activity of 1-Benzyl-4-(4-nitrophenyl)piperazine has not been extensively

characterized in the available literature. However, the piperazine scaffold is a common feature

in many biologically active compounds. Derivatives of piperazine are known to interact with

various receptors in the central nervous system, including serotonin and dopamine receptors.

Benzylpiperazine (BZP), for instance, is known for its stimulant effects.

Given the structural components, 1-Benzyl-4-(4-nitrophenyl)piperazine could potentially

exhibit activity at monoamine transporters or G-protein coupled receptors. Further research,

including in vitro binding and functional assays, is necessary to determine its specific

pharmacological profile.

The following diagram illustrates a hypothetical workflow for investigating the biological activity

of this compound.
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1-Benzyl-4-(4-nitrophenyl)piperazine

In Vitro Assays
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Pharmacokinetic/
Pharmacodynamic Studies
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Experimental Workflow for Biological Characterization.

Conclusion
1-Benzyl-4-(4-nitrophenyl)piperazine is a compound that requires careful handling due to its

potential hazards. This guide provides a summary of the available safety information and

outlines general procedures for its synthesis and potential biological evaluation. Researchers

and drug development professionals should always consult the most recent safety data and

institutional safety protocols before working with this or any other chemical compound. Further
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experimental investigation is needed to fully characterize its physicochemical properties,

biological activity, and safety profile.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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